Cas no 1804870-75-4 (5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile)

• Product Name: 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile
• CAS No: 1804870-75-4
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4803811
• Update Time: 2025-10-30

5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-8-5(9(10)11)4-13-6(2-3-12)7(8)14(15)16/h4,9H,2H2,1H3
• InChI Key： BOCZBPIVGAICIO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(=C1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1
• Topological Polar Surface Area: 91.7

Additional information on 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile

Research Brief on 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile (CAS: 1804870-75-4)

5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile (CAS: 1804870-75-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile as a precursor for the synthesis of pyridine-based kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with enhanced binding affinity to target kinases. The researchers employed density functional theory (DFT) calculations to predict the reactivity of the compound, which was subsequently validated through experimental synthesis and crystallographic analysis.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of antimicrobial agents. The study demonstrated that derivatives of 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile has also been employed in the construction of complex heterocyclic frameworks. A 2022 study in Organic Letters detailed a novel cascade reaction involving this compound, leading to the formation of polycyclic structures with potential applications in material science and catalysis. The researchers emphasized the compound's versatility as a building block, owing to its reactive nitrile and nitro functional groups.

Despite these promising findings, challenges remain in the large-scale production and optimization of 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to improve the synthetic routes and reduce production costs. For instance, a 2023 patent application by Merck & Co. described a continuous-flow synthesis method that significantly enhances the yield and purity of the compound.

In conclusion, 5-(Difluoromethyl)-4-methoxy-3-nitropyridine-2-acetonitrile (CAS: 1804870-75-4) represents a valuable tool in modern drug discovery and synthetic chemistry. Its unique structural features and reactivity profile make it a promising candidate for the development of next-generation therapeutics and functional materials. Future research should focus on expanding its applications and addressing the current limitations in synthesis and scalability.